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Compound of Interest

Compound Name: Thiochroman

Cat. No.: B1618051 Get Quote

Essential Safety and Handling Guide for
Thiochroman
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount for both personal safety and environmental

protection. This document provides a comprehensive guide to the personal protective

equipment (PPE), operational procedures, and disposal plan for Thiochroman (CAS No. 2054-

35-5). Given the limited specific toxicological data available for Thiochroman, a cautious

approach based on the known hazards of similar compounds, such as Thiochroman-4-one,

and general best practices for handling sulfur-containing heterocyclic compounds is

recommended.

Hazard Profile and Physical Properties
While a complete hazard profile for Thiochroman is not readily available, data for the closely

related compound, Thiochroman-4-one, indicates potential for irritation to the eyes, skin, and

respiratory tract.[1] Therefore, it is prudent to handle Thiochroman as a potential irritant. The

toxicological properties of Thiochroman itself have not been fully investigated.[1]

The following table summarizes key quantitative data for Thiochroman and Thiochroman-4-

one for easy reference.
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Property Thiochroman Thiochroman-4-one

CAS Number 2054-35-5 3528-17-4

Molecular Formula C₉H₁₀S C₉H₈OS

Molecular Weight 150.24 g/mol 164.22 g/mol

Boiling Point 244.5°C at 760 mmHg[2][3] 293.7°C at 760 mmHg

Flash Point 98.1°C[2][3] > 112°C (> 233.6°F)[1]

Appearance Colorless liquid Brown solid

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted before handling Thiochroman. The

following PPE is recommended as a minimum standard:

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To prevent eye irritation from

splashes.

Skin Protection
Nitrile or neoprene gloves and

a lab coat.

To prevent skin contact and

potential irritation.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. A

NIOSH/MSHA approved

respirator may be necessary if

vapors are generated and

engineering controls are

insufficient.

To avoid respiratory tract

irritation from vapors.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential for the safe handling of Thiochroman from receipt to use.
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Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[1]

Keep the container tightly closed when not in use.[1]

Preparation and Handling:

All handling of Thiochroman should be conducted in a well-ventilated chemical fume

hood.

Ensure all necessary PPE is worn correctly before handling the chemical.

Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[1]

Use appropriate tools and equipment to minimize the risk of spills.

Experimental Use:

When transferring the liquid, use a pipette or a syringe to avoid splashing.

Ensure all reaction vessels are properly secured.

If heating the substance, do so in a controlled manner within the fume hood.

Emergency Procedures
Spill Response:

For small spills, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth)

and place it in a sealed container for disposal.

Do not use combustible materials like paper towels for initial absorption.

Decontaminate the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed

by soap and water. Collect all cleaning materials as hazardous waste.
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek

immediate medical attention.[1]

Disposal Plan
Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.

Waste Segregation:

Liquid Waste: Collect all waste containing Thiochroman, including unused solutions and

reaction mixtures, in a designated, labeled hazardous waste container.

Solid Waste: Contaminated consumables such as gloves, pipette tips, and absorbent

materials should be collected in a separate, labeled hazardous waste container.

Containerization and Labeling:

Use chemically resistant containers (e.g., glass or polyethylene) with secure screw-top

caps.

Clearly label all waste containers with "Hazardous Waste," the full chemical name

"Thiochroman," the CAS number "2054-35-5," and the appropriate hazard symbols.

Storage and Final Disposal:

Store waste containers in a designated, secure, and well-ventilated hazardous waste

accumulation area.
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Safety and Handling Workflow
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Safe Handling and Disposal Workflow for Thiochroman
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Caption: Workflow for the safe handling and disposal of Thiochroman.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1618051?utm_src=pdf-body-img
https://www.benchchem.com/product/b1618051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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